Cas no 2096331-25-6 (5-(Benzyloxy)-2-fluoro-3-(trifluoromethyl)phenylboronic acid)

• Product Name: 5-(Benzyloxy)-2-fluoro-3-(trifluoromethyl)phenylboronic acid
• CAS No: 2096331-25-6
• MF: C₁₄H₁₁BF₄O₃
• MW: 314.039958238602
• MDL: MFCD19981510
• CID: 4637838
• Update Time: 2025-07-25

5-(Benzyloxy)-2-fluoro-3-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2-fluoro-3-(trifluoromethyl)phenylboronic acid

• MDL： MFCD19981510
• Inchi： 1S/C14H11BF4O3/c16-13-11(14(17,18)19)6-10(7-12(13)15(20)21)22-8-9-4-2-1-3-5-9/h1-7,20-21H,8H2
• InChI Key： OMODPVQWZOGPCV-UHFFFAOYSA-N
• SMILES： B(C1=CC(OCC2=CC=CC=C2)=CC(C(F)(F)F)=C1F)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(Benzyloxy)-2-fluoro-3-(trifluoromethyl)phenylboronic acid

Recent Advances in the Application of 5-(Benzyloxy)-2-fluoro-3-(trifluoromethyl)phenylboronic acid (CAS: 2096331-25-6) in Chemical Biology and Drug Discovery

The compound 5-(Benzyloxy)-2-fluoro-3-(trifluoromethyl)phenylboronic acid (CAS: 2096331-25-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is a versatile building block in organic synthesis and drug discovery, particularly in the development of proteolysis-targeting chimeras (PROTACs) and other targeted therapies. Its unique structural features, including the benzyloxy and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules with enhanced pharmacokinetic properties.

Recent studies have highlighted the role of 5-(Benzyloxy)-2-fluoro-3-(trifluoromethyl)phenylboronic acid in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Researchers have successfully employed this compound to synthesize novel aryl- and heteroaryl-containing molecules, which exhibit promising activity against various disease targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showcasing its potential in oncology drug development.

In addition to its synthetic applications, this compound has been investigated for its direct biological effects. The boronic acid moiety is known to interact with biological targets such as proteases and carbohydrate-binding proteins, making it a candidate for the development of enzyme inhibitors. Recent preclinical studies have explored its efficacy in modulating inflammatory pathways, with preliminary results suggesting anti-inflammatory properties that could be leveraged in the treatment of autoimmune diseases.

The stability and reactivity of 5-(Benzyloxy)-2-fluoro-3-(trifluoromethyl)phenylboronic acid under physiological conditions have also been a focus of recent research. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize its behavior in biological matrices. These studies are critical for understanding its potential as a drug candidate or a tool compound in chemical biology.

Looking ahead, the integration of 5-(Benzyloxy)-2-fluoro-3-(trifluoromethyl)phenylboronic acid into high-throughput screening libraries and fragment-based drug discovery platforms is expected to accelerate the identification of new therapeutic agents. Its compatibility with click chemistry and other bioorthogonal reactions further expands its utility in targeted drug delivery systems and diagnostic applications. As research continues, this compound is poised to play a pivotal role in bridging the gap between chemical synthesis and biological activity in drug discovery.